(S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-6-(2-nitrophenylsulfonamido)hexanoic acid

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-[(2-nitrophenyl)sulfonylamino]hexanoic acid
• InChI: InChI=1S/C27H27N3O8S/c31-26(32)23(13-7-8-16-28-39(36,37)25-15-6-5-14-24(25)30(34)35)29-27(33)38-17-22-20-11-3-1-9-18(20)19-10-2-4-12-21(19)22/h1-6,9-12,14-15,22-23,28H,7-8,13,16-17H2,(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key: PRVUNKPLPKHEPV-QHCPKHFHSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CCCCNS(=O)(=O)C4=CC=CC=C4[N+](=O)[O-])C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CCCCNS(=O)(=O)C4=CC=CC=C4[N+](=O)[O-])C(=O)O
• Molecular Formula: C27H27N3O8S
• Molecular Weight: 553.6 g/mol

Description

(S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-6-(2-nitrophenylsulfonamido)hexanoic acid is a useful research compound. Its molecular formula is C27H27N3O8S and its molecular weight is 553.59. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Resonance Energy Transfer (FRET) Substrates

• Application : Fmoc-Lys(5-Fam) serves as a building block for FRET triple-helical peptide (THP) substrates. These substrates incorporate 5-carboxyfluorescein (5-Fam) as the fluorophore and 4,4-dimethylamino-azobenzene-4’-carboxylic acid (Dabcyl) as the quencher. .

Hydrogelation and Low Molecular Weight Gelators (LMWGs)

• Application : Fmoc-Lys(Nα)-L-lysine(Nε Fmoc)-OH (Fmoc-K(Fmoc)) acts as a low molecular weight gelator (LMWG). .

Supramolecular Gel Networks for Trifluoromethylation Reactions

• Application : Researchers have investigated using supramolecular gel networks for air-sensitive metal-free light-induced trifluoromethylation of six-membered (hetero)arenes under aerobic conditions. .

Gene Therapy and DNA Transfection Efficiency Enhancement

• Application : Fmoc-Lys(Boc)-OH (a derivative of Fmoc-Lys) has been explored for enhancing DNA transfection efficiency. .

Orthogonal Side-Chain Protecting Groups in Peptide Synthesis

• Application : Fmoc-Lys(Npa)-OH (where Npa is an orthogonal side-chain protecting group) is widely used in solid-phase peptide synthesis. .

Mechanism of Action

Target of Action

The primary target of (S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-6-(2-nitrophenylsulfonamido)hexanoic acid, also known as Fmoc-Lys(Ns), is the amine group of amino acids . This compound is frequently used as a protecting group for amines .

Mode of Action

The Fmoc-Lys(Ns) compound interacts with its targets by reacting with the amine group of amino acids to form a carbamate . This reaction introduces the Fmoc group, which serves as a protecting group for the amine .

Biochemical Pathways

The introduction of the Fmoc group by Fmoc-Lys(Ns) affects the biochemical pathways involved in peptide synthesis . Specifically, it facilitates the formation of peptide bonds without disturbing the acid-labile linker between the peptide and the resin .

Pharmacokinetics

The pharmacokinetic properties of Fmoc-Lys(Ns) are primarily determined by its reactivity with amines and its lability to bases . The Fmoc group can be rapidly removed by base, which influences its bioavailability .

Result of Action

The molecular effect of Fmoc-Lys(Ns)'s action is the protection of the amine group, which prevents it from reacting with other groups during peptide synthesis . On a cellular level, this allows for the efficient synthesis of peptides, including ones of significant size and complexity .

Action Environment

The action, efficacy, and stability of Fmoc-Lys(Ns) are influenced by environmental factors such as the presence of bases. For instance, the presence of piperidine, a secondary amine, can rapidly remove the Fmoc group . This is because piperidine forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .